5-[(3-Chlorobenzyl)oxy]-2-methyl-1-benzofuran-3-carboxylic acid

• IUPAC Name: 5-[(3-chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid
• InChI: InChI=1S/C17H13ClO4/c1-10-16(17(19)20)14-8-13(5-6-15(14)22-10)21-9-11-3-2-4-12(18)7-11/h2-8H,9H2,1H3,(H,19,20)
• InChI Key: WCQJAKZDFDDZIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OCC3=CC(=CC=C3)Cl)C(=O)O
• Molecular Formula: C17H13ClO4
• Molecular Weight: 316.7 g/mol
• CAS No.: 307552-40-5

Description

5-[(3-Chlorobenzyl)oxy]-2-methyl-1-benzofuran-3-carboxylic acid is a chemical compound with the linear formula C22H15ClO4. It has a molecular weight of 378.815. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Benzofuran Synthesis and Coordination Reactions

• Benzofuran derivatives, such as benzofuro[3,2-c]pyridine, have been synthesized and used to prepare complexes with metals like Cu and Co. These compounds, including the similar structures to the title compound, show potential in coordination chemistry and could serve as ligands in metal complexes. Such complexes have been studied for their thermal properties, indicating high thermal stability, which might suggest applications in materials science or catalysis (Mojumdar, Šimon, & Krutošíková, 2009).

Hydrogen Bonding and π-π Interactions

• Studies on benzofuran derivatives like 1-benzofuran-2,3-dicarboxylic acid have shown significant hydrogen bonding and π-π interactions, leading to the formation of complex crystal structures. This kind of interaction is crucial for the development of new materials and for understanding the molecular basis of drug design and receptor interaction, suggesting potential applications in pharmaceuticals and supramolecular chemistry (Titi & Goldberg, 2009).

Synthesis and Antimicrobial Activity

• Novel series of benzofuran derivatives have been synthesized and shown to exhibit antimicrobial activity. This indicates the potential use of such compounds in the development of new antibacterial and antifungal agents. The research on these compounds emphasizes their role in pharmaceutical chemistry and drug development (Idrees et al., 2020).

Ion Transport and Membrane Studies

• Benzofuran compounds have also been explored for their ability to act as carriers for alkali metal ion transport through liquid membranes, suggesting applications in separation processes, battery technologies, and other electrochemical applications (Yamaguchi et al., 1988).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the sources I found. It’s important to handle all chemicals with appropriate safety measures, including the use of personal protective equipment and adherence to safe laboratory practices.